(E)-N-Cyclopropyl-4-(dimethylamino)-N-[(4-hydroxy-3-methoxyphenyl)methyl]but-2-enamide

• IUPAC Name: (E)-N-cyclopropyl-4-(dimethylamino)-N-[(4-hydroxy-3-methoxyphenyl)methyl]but-2-enamide
• InChI: InChI=1S/C17H24N2O3/c1-18(2)10-4-5-17(21)19(14-7-8-14)12-13-6-9-15(20)16(11-13)22-3/h4-6,9,11,14,20H,7-8,10,12H2,1-3H3/b5-4+
• InChI Key: JJABCCONRISKTN-SNAWJCMRSA-N
• Canonical SMILES: CN(C)CC=CC(=O)N(CC1=CC(=C(C=C1)O)OC)C2CC2
• Isomeric SMILES: CN(C)C/C=C/C(=O)N(CC1=CC(=C(C=C1)O)OC)C2CC2
• Molecular Formula: C17H24N2O3
• Molecular Weight: 304.4 g/mol

Description

The compound is a derivative of chalcone, which is a class of organic compounds with the molecular formula C15H15NO2. Chalcones have been considered derivatives of the 1,3-diaryl-2-propene-1-one parent compound composed of two phenolic rings. They possess important pharmacological properties, such as analgesic, anti-inflammatory, anti-pyretic, anti-bacterial, anti-viral, and anti-cancer effects.

Chemical Reactions Analysis

Chalcone derivatives can undergo a variety of chemical reactions, including free radical scavenging and suppression of lipopolysaccharides (LPS)-induced NO generation. The specific reactions that this compound can undergo would depend on its exact structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, 4-Hydroxy-3-methoxycinnamate, a related compound, has a molecular weight of 193.177 Da and is sparingly soluble in water.

Mechanism of Action

The mechanism of action of chalcone derivatives can vary widely depending on their exact structure and the biological system in which they are acting. Some chalcone derivatives have been found to have antioxidant activity, anti-inflammatory activity, and neuroprotective effects.